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Compound of Interest

Compound Name: Sodium titanate

Cat. No.: B1143930 Get Quote

This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with sodium titanate. Adherence to these protocols is essential for

minimizing risk and ensuring a safe research environment.

Sodium titanate is a chemical compound that requires careful handling due to its potential

health hazards. Prolonged exposure can lead to skin, eye, and respiratory irritation.[1][2]

Furthermore, as the acute and chronic toxicity of the substance are not fully known, and it is

classified as a "very toxic material" under WHMIS (Workplace Hazardous Materials Information

System), caution is paramount.[1]

Hazard Identification and Exposure Limits
Understanding the potential hazards is the first step in safe handling. The primary risks

associated with sodium titanate are exposure to its dust form.
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Hazard Type Description

Inhalation
Prolonged inhalation of dust may cause irritation

to the respiratory tract.[1][2]

Skin Contact
May cause slight irritation, dermatitis, or a

possible allergic skin reaction.[1]

Eye Contact May cause slight to serious irritation.[1][3]

Ingestion
May cause irritation of the digestive tract if

swallowed.[1]

Carcinogenicity

Titanium dioxide, a related substance, is listed

by IARC as possibly carcinogenic to humans

(Group 2B), based on sufficient evidence in

experimental animals.[1]

Fire/Explosion

Fine dust dispersed in the air may form an

explosive mixture.[1] When heated to

decomposition, it may emit toxic fumes of

Sodium Oxide (Na₂O).[2]

To mitigate these risks, occupational exposure limits have been established by regulatory

bodies.

Exposure Limit Concentration

OSHA PEL (Permissible Exposure Limit) 15 mg/m³ (Total Dust)

ACGIH TLV (Threshold Limit Value) 10 mg/m³ (Total Dust)

ACGIH TLV (Threshold Limit Value) 5 mg/m³ (Respirable Fraction)

Data sourced from ESPI Metals Safety Data Sheet.[2]

Personal Protective Equipment (PPE) and
Engineering Controls
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A combination of engineering controls and appropriate PPE is required to handle sodium
titanate safely.

Engineering Controls
Effective engineering controls are the primary line of defense to minimize exposure.

Ventilation: Always handle sodium titanate in a well-ventilated area.[4][5] A properly

operating chemical fume hood with an average face velocity of at least 100 feet per minute is

recommended.[6] Local exhaust ventilation should be used to control airborne dust at the

source.[1][2]

Safety Stations: Ensure that an eyewash station and safety shower are readily accessible

and capable of sustained flushing.[2]

Required Personal Protective Equipment
The following table summarizes the necessary PPE for handling sodium titanate.
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Category Item Specification

Eye/Face Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[4][5] Safety glasses

with side-shields are a

minimum requirement.[1]

Face Shield

Recommended in addition to

goggles, especially when there

is a splash hazard.[7]

Skin Protection Gloves

Chemical-impermeable gloves

(e.g., rubber) must be worn.[1]

[2][4] Inspect gloves for

integrity before each use.[4][5]

Lab Coat / Clothing

A lab coat or lightweight

protective clothing is

mandatory.[1] For larger

quantities or higher-risk

operations, fire/flame resistant

and impervious clothing should

be considered.[4][5]

Respiratory Protection Dust Respirator

A NIOSH-approved dust

respirator is required when

ventilation is insufficient or if

dust formation is unavoidable.

[1][2] A full-face respirator

should be used if irritation or

other symptoms are

experienced.[4][5]

Operational and Disposal Plans
A systematic approach to handling and disposal ensures safety throughout the entire workflow.

Step-by-Step Handling Protocol
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Preparation:

Ensure all engineering controls (fume hood, ventilation) are operational.

Verify the location and functionality of the nearest eyewash station and safety shower.

Lay down absorbent, disposable bench paper in the work area to contain potential spills.

Assemble all necessary equipment and reagents before handling the compound.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.

Don the appropriate dust respirator.

Put on safety goggles and a face shield if necessary.

Wash and dry hands, then don the selected chemical-impermeable gloves, pulling the

cuffs over the sleeves of the lab coat.

Handling Sodium Titanate:

Perform all manipulations that may generate dust within a chemical fume hood.

Avoid actions that create dust, such as vigorous shaking or scraping.

Use non-sparking tools to prevent ignition of dust clouds.[4][5]

If weighing the powder, do so in a ventilated enclosure or use a "weigh-in-bag" technique.

Keep containers tightly closed when not in use.[1][2][4][5][6][7][8]

Doffing PPE:

Remove gloves first, using a technique that avoids skin contact with the exterior of the

glove.

Remove the lab coat, turning it inside out as it is removed.
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Remove face and eye protection.

Remove the respirator last.

Wash hands thoroughly with soap and water immediately after handling is complete.[1]
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Caption: Workflow for Safe Handling of Sodium Titanate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1143930?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures
Minor Spill:

Evacuate all unnecessary personnel from the area.[1]

Wearing full PPE, cover the spill with an absorbent material if necessary.

Carefully vacuum the spill using a HEPA-filtered vacuum cleaner to avoid raising dust.[2]

[6]

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

container for proper disposal.[4][5]

Decontaminate the area.

First Aid:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen

and seek medical attention.[1][2][5]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with

plenty of soap and water. Seek medical attention if irritation persists.[1][2][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[1][2][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][5]

Waste Disposal Plan
All waste materials must be handled as hazardous waste.

Contaminated Materials: Used PPE, disposable bench paper, and cleaning materials must

be collected in a designated, sealed, and clearly labeled hazardous waste container.
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Unused Product: Unused sodium titanate must be disposed of in accordance with federal,

state, and local environmental regulations.[1][2] Do not flush down the drain.[1][5] Where

possible, recycling is preferred to disposal or incineration.[1] The material can be sent to a

licensed chemical destruction facility.[5]

Containers: Empty containers should be triple-rinsed (or equivalent) before recycling or

reconditioning. Alternatively, puncture the container to prevent reuse and dispose of it in a

sanitary landfill if permitted by local regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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